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Compound of Interest

Compound Name: Isobutylamine Hydrochloride
CAS No.: 5041-09-8
Cat. No.: B1252255
Get Quote
. J

Physical Properties, Synthesis Protocols, and Application in Optoelectronics[1][2]

Executive Summary

Isobutylamine hydrochloride (IBA[2]-HCI), CAS 5041-09-8, is a primary alkylammonium salt
critical to the advancement of next-generation photovoltaics and pharmaceutical synthesis.
While traditionally utilized as a diverse intermediate in organic synthesis, its role has pivoted
significantly toward materials science.[1] It now serves as a pivotal spacer cation in
Ruddlesden-Popper (2D) perovskite solar cells and a defect passivator in 3D perovskite films.

This guide moves beyond basic datasheet enumeration to provide a researcher-centric
analysis of IBA-HCI's physicochemical behavior, purification logic, and handling requirements.

Part 1: Molecular Identity & Structural
Characterization

IBA-HCI consists of a branched alkyl chain attached to an ammonium headgroup. This
structural steric bulk is the defining feature that dictates its utility in preventing moisture ingress
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in perovskite lattices and modulating solubility in organic synthesis.

Parameter Data
IUPAC Name 2-Methylpropan-1-aminium chloride
CAS Number 5041-09-8

Molecular Formula

Molecular Weight 109.60 g/mol

SMILES CC(C)C[NH3+].[C}-]

Monoclinic lattice (typical for short-chain
o alkylammonium salts); consists of
Structure Description ) ) )
isobutylammonium cations hydrogen-bonded to

chloride anions.

Part 2: Critical Physical Properties

The following data aggregates experimental values relevant to solution processing and thermal
engineering.

Thermal & Phase Behavior
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Property

Value /| Range

Scientific Context

Melting Point

177 -180 °C

Sharp endotherm indicates
high crystallinity. Broadening
<176°C suggests moisture

contamination.

Decomposition

>220 °C

Onset of dehydrohalogenation
(loss of HCI) and sublimation.
Critical upper limit for

annealing protocols.

Hygroscopicity

High

Rapidly absorbs atmospheric
moisture, forming a sticky
hydrate that alters
stoichiometry in precise

formulations.

Solubility & Solution Chemistry

Solvent Solubility Profile Application Logic
pH of 1M solution is acidic
Water Highly Soluble (>500 mg/mL) (~5.0-6.0) due to hydrolysis of
the ammonium ion.
Primary solvent for solution-
Ethanol/Methanol Soluble o )
processing in photovoltaics.
) Used as an anti-solvent for
Diethyl Ether Insoluble S o
precipitation/purification.
The high pKa of the parent
amine implies the salt is stable
pKa (Conjugate Acid) ~10.68 but can be deprotonated by

strong bases (e.g., NaOH,

alkoxides).

Part 3: Synthesis & Purification Protocol
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Objective: Synthesis of electronic-grade (>99.9%) IBA-HCI. Rationale: Commercial grades

often contain trace metal ions or free amines that act as recombination centers in solar cells.

In-house recrystallization is mandatory for high-performance device fabrication.

Reaction Mechanism

The synthesis involves the exothermic neutralization of isobutylamine with hydrochloric acid.

Step-by-Step Methodology

Preparation: Chill 200 mL of anhydrous ethanol to 0°C in an ice bath under

atmosphere.

Acid Addition: Add stoichiometric HCI (37% aq. or preferably 2M in diethyl ether for
anhydrous results) dropwise.

o Note: Maintain temperature <10°C to prevent side-reactions or discoloration.

Amine Addition: Add isobutylamine slowly with vigorous stirring. The solution will heat up
significantly.

Precipitation:
o If using aqueous HCI: Rotary evaporate the solvent until a white solid remains.
o If using ethereal HCI: The product will precipitate spontaneously as a white solid.

Purification (The Critical Step):

o

Dissolve the crude solid in a minimum amount of boiling ethanol.

o

Hot filter to remove insoluble impurities (dust/glass).

[¢]

Allow to cool slowly to room temperature, then refrigerate at 4°C.

o

Add cold diethyl ether (anti-solvent) to maximize yield if crystallization is slow.
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» Drying: Filter crystals and dry in a vacuum oven at 60°C for 24 hours. Crucial: Store in a
desiccator immediately.

Workflow Visualization

Click to download full resolution via product page

Caption: Figure 1.[3] Synthesis and purification workflow for high-purity Isobutylamine
Hydrochloride.

Part 4: Spectroscopic Characterization (Self-
Validation)

To confirm the identity and purity of your synthesized material, verify against these standard
spectral markers.

« HNMR (D

O, 400 MHz):

o

0.96 ppm (d, 6H, -CH

): Methyl protons.

o

1.95 ppm (m, 1H, -CH-): Methine proton.

o

2.85 ppm (d, 2H, -CH

-N): Methylene protons adjacent to nitrogen.

[e]

Note: The ammonium protons (-NH

) typically exchange with D

O and are not visible.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1252255/docs?utm_src=pdf-body-img#technical-guide-isobutylamine-hydrochloride-iba-hcl
https://www.researchgate.net/publication/349206761_Close-loop_recycling_of_perovskite_solar_cells_through_dissolution-recrystallization_of_perovskite_by_butylamine
https://www.benchchem.com/product/b1252255/docs?utm_src=pdf-body#technical-guide-isobutylamine-hydrochloride-iba-hcl
https://www.benchchem.com/product/b1252255/docs?utm_src=pdf-body#technical-guide-isobutylamine-hydrochloride-iba-hcl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252255?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

e FT-IR (KBr Pellet):
o 2800-3200 cm

: Broad, strong N-H stretching (ammonium salt).

o ~1600 cm
: N-H bending.
o ~1470 cm
: C-H bending (alkyl chain).

Part 5: Application in Perovskite Optoelectronics

IBA-HCl is a "large" cation compared to Methylammonium (MA) or Formamidinium (FA). It
cannot fit into the 3D perovskite cage. Instead, it serves two advanced functions:

e 2D Perovskite Spacer: It slices the 3D perovskite into 2D sheets (Ruddlesden-Popper
phase), creating a hydrophobic barrier that enhances moisture stability.

o Defect Passivation: In 3D films, IBA cations anchor to the surface. The ammonium head fills
iodide vacancies, while the isobutyl tail sterically hinders moisture attack.

Mechanism of Action Diagram
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Perovskite Surface Defects Isobutylamine HCI

(lodide Vacancies / Undercoordinated Pb) (Passivation Agent)
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(Electrostatic/H-Bonding)
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Click to download full resolution via product page

Caption: Figure 2. Mechanism of defect passivation and moisture shielding by IBA cations in
perovskite films.

Part 6: Handling & Safety (MSDS Summary)

o Health Hazards: Causes skin irritation and serious eye irritation (H315, H319). May cause
respiratory irritation (H335).

e Storage: Hygroscopic. Store under Argon or Nitrogen. If the white powder turns into a wet
paste, it must be recrystallized before use in sensitive applications.

 Incompatibility: Strong oxidizing agents, acid chlorides, acid anhydrides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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